Cas no 40962-34-3 (4-Bromobenzylphosphonic Acid)
4-Bromobenzylphosphonic Acid structure
Product Name:4-Bromobenzylphosphonic Acid
CAS No:40962-34-3
MF:C7H8BrO3P
MW:251.014382362366
MDL:MFCD03411189
CID:327259
PubChem ID:329766450
Update Time:2025-04-19
4-Bromobenzylphosphonic Acid Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid,[(4-bromophenyl)methyl]- (9CI)
- (4-BROMOBENZYL)PHOSPHONIC ACID
- (4-bromophenyl)methylphosphonic acid
- 4-bromobenzylphosphonic acid
- p-Brombenzylphosphonsaeure
- MFCD03411189
- AKOS017345031
- COTARNINEHYDROCHLORIDE
- 4-Bromobenzylphosphonic acid, 97%
- SCHEMBL1823591
- DTXSID90378624
- 40962-34-3
- p-Brom-benzylphosphonsaure
- 4-Bromobenzylphosphonic Acid
-
- MDL： MFCD03411189
- Inchi： 1S/C7H8BrO3P/c8-7-3-1-6(2-4-7)5-12(9,10)11/h1-4H,5H2,(H2,9,10,11)
- InChI Key： AJSDTRXBGITXHM-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)CP(=O)(O)O
Computed Properties
- Exact Mass: 249.93900
- Monoisotopic Mass: 249.93944g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- Melting Point: 189-193 °C
- PSA: 67.34000
- LogP: 2.12680
4-Bromobenzylphosphonic Acid Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
4-Bromobenzylphosphonic Acid Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
4-Bromobenzylphosphonic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB147490-5 g |
(4-Bromobenzyl)phosphonic acid |
40962-34-3 | 5 g |
€439.20 | 2023-07-20 | ||
| TRC | B680346-100mg |
4-Bromobenzylphosphonic Acid |
40962-34-3 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B680346-500mg |
4-Bromobenzylphosphonic Acid |
40962-34-3 | 500mg |
$ 161.00 | 2023-04-18 | ||
| TRC | B680346-1g |
4-Bromobenzylphosphonic Acid |
40962-34-3 | 1g |
$ 210.00 | 2022-06-06 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 754714-1G |
4-Bromobenzylphosphonic acid |
40962-34-3 | 97% | 1G |
￥595.93 | 2022-02-24 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 754714-5G |
4-Bromobenzylphosphonic acid |
40962-34-3 | 97% | 5G |
￥2104.42 | 2022-02-24 | |
| TRC | B680346-1000mg |
4-Bromobenzylphosphonic Acid |
40962-34-3 | 1g |
$ 259.00 | 2023-04-18 | ||
| abcr | AB147490-5g |
(4-Bromobenzyl)phosphonic acid; . |
40962-34-3 | 5g |
€395.00 | 2025-04-18 |
4-Bromobenzylphosphonic Acid Related Literature
-
Jaehan Jung,Young Jun Yoon,Zhiqun Lin Nanoscale 2016 8 16520
-
Matteo Alonzi,Daniela Lanari,Assunta Marrocchi,Chiara Petrucci,Luigi Vaccaro RSC Adv. 2013 3 23909
-
Matteo Alonzi,Daniela Lanari,Assunta Marrocchi,Chiara Petrucci,Luigi Vaccaro RSC Adv. 2013 3 23909
-
Richard Frantz,Francis Carré,Jean-Olivier Durand,Gérard F. Lanneau New J. Chem. 2001 25 188
40962-34-3 (4-Bromobenzylphosphonic Acid) Related Products
- 80395-12-6(3-Bromobenzylphosphonic acid)
- 13081-74-8(Phosphonic acid,P-[(4-methylphenyl)methyl]-)
- 915376-54-4(Phosphonic acid, P-[(2,3,4,5,6-pentabromophenyl)methyl]-)
- 144052-40-4(m-Xylylenediphosphonic Acid)
- 4546-06-9(4-(Phosphonomethyl)phenylmethylphosphonic Acid)
- 6881-57-8(Benzylphosphonic acid)
- 18945-65-8(3-Methylbenzylphosphonic acid)
- 17211-08-4(Dimethyl (4-Bromobenzyl)phosphonate)
- 16672-84-7(Phosphonic acid, (2-naphthalenylmethyl)-)
- 586372-53-4(H6btmp)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
